Cas no 121878-03-3 (Ceryl lignocerate)

Ceryl lignocerate structure
Product name:Ceryl lignocerate
Ceryl lignocerate Chemical and Physical Properties
Names and Identifiers
-
- Ceryl lignocerate
- hexacocyl tetracosanoate
- hexacosanyl tetracosanoate
- hexacosyl tetracosanoate
- hexacosyltetracosanoate
- N-Hexacosyl N-tetracosanoate
- SCHEMBL21044623
- 9ASK20GT06
- UNII-9ASK20GT06
- Tetracosanoic acid, hexacosyl ester
- Q27272279
- 121878-03-3
- Hexacosyl tetracosanoic acid
-
- Inchi: InChI=1S/C50H100O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-26-27-29-31-33-35-37-39-41-43-45-47-49-52-50(51)48-46-44-42-40-38-36-34-32-30-28-24-22-20-18-16-14-12-10-8-6-4-2/h3-49H2,1-2H3
- InChI Key: IMCKMHHQCQXGSC-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 732.77233243g/mol
- Monoisotopic Mass: 732.77233243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 52
- Rotatable Bond Count: 48
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 24.9
Ceryl lignocerate Related Literature
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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